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Compound of Interest

Compound Name: 2,2'-Diamino-4,4'"-bithiazole

Cat. No.: B1206011

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

2,2'-Diamino-4,4'-bithiazole is a heterocyclic compound featuring two interconnected thiazole
rings with amino functionalities at the 2 and 2' positions. This unique structural motif imparts a
combination of desirable properties, including rigidity, planarity, and the ability to participate in a
variety of chemical transformations. As a result, 2,2'-diamino-4,4'-bithiazole has emerged as
a valuable and versatile building block in diverse areas of organic synthesis, ranging from the
development of novel conjugated polymers and metal-organic frameworks (MOFs) to the
discovery of potent pharmacologically active agents. This technical guide provides a
comprehensive overview of the synthesis, properties, and key applications of 2,2'-diamino-
4.,4'-bithiazole, complete with detailed experimental protocols and visual representations of its
utility.

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and chemical characteristics of 2,2'-diamino-4,4'-
bithiazole is crucial for its effective utilization in synthesis. The key properties are summarized
in the table below.
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Property Value Reference(s)
Molecular Formula CeHeNaS2 [1]
Molecular Weight 198.27 g/mol [1]
CAS Number 58139-59-6 [1]

White to light yellow or light
Appearance [1]
orange powder/crystal

Melting Point 237-240 °C (decomposition) [1]
Solubility Soluble in DMSO and DMF
pKa (Predicted) 2.84+£0.10 [1]

Spectroscopic Data:
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Technique Data Reference(s)

5 7.05 (s, 4H, NH2), 6.75 (s,
1H NMR (DMSO-ds) 2H, thiazole-t) [2]

0 168.0 (C-NH-2), 148.0
13C NMR (DMSO-de) (thiazole C-C), 105.0 (thiazole [2]
C-H)

3443, 3281, 3164 (N-H
stretching), 3127 (C-H
stretching), 1590 (C=N
stretching), 1559, 1389, 1292,
1238 (skeletal vibrations of the

FT-IR (KBr, cm~1)

bithiazole ring)

The fragmentation pattern of

amines often involves alpha-
cleavage. For 2,2'-diamino-
4,4'-bithiazole, the molecular

Mass Spectrometry (EI) ion peak [M]* is expected at [3]

m/z 198. Fragmentation may

involve the loss of amino

groups or cleavage of the

bithiazole ring structure.

Synthesis of 2,2'-Diamino-4,4'-bithiazole

The most common and efficient synthesis of 2,2'-diamino-4,4'-bithiazole involves the
condensation reaction between 1,4-dibromo-2,3-butanedione and thiourea.

Experimental Protocol: Synthesis of 2,2'-Diamino-4,4'-
bithiazole[4]

Materials:
e 1,4-Dibromo-2,3-butanedione (9.0 g, 0.036 mol)

e Thiourea (5.4 g, 0.072 mol)
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Absolute Ethanol (200 mL)

Concentrated Ammonium Hydroxide (28-30%)

Deionized Water

Procedure:

To a 500 mL three-necked round-bottom flask equipped with a reflux condenser and a
magnetic stirrer, add 1,4-dibromo-2,3-butanedione (9.0 g), thiourea (5.4 g), and absolute
ethanol (200 mL).

Heat the mixture to reflux with stirring for 2 hours.

After cooling to room temperature, pour the reaction mixture into 400 mL of deionized water.

Neutralize the mixture by the dropwise addition of concentrated ammonium hydroxide with
stirring until a pH of 8-9 is reached.

A pale yellow precipitate will form. Allow the suspension to stand for 30 minutes to ensure
complete precipitation.

Collect the crude product by vacuum filtration and wash with deionized water.

Recrystallize the crude product from an ethanol/water mixture (3:1 v/v) to obtain pure 2,2'-
diamino-4,4'-bithiazole as a crystalline solid.

Dry the product in a vacuum oven at 60 °C overnight.

Yield: 5.9 g (83%)

Applications in Organic Synthesis
Building Block for Conjugated Polymers

The rigid and planar structure of 2,2'-diamino-4,4'-bithiazole makes it an excellent monomer

for the synthesis of conjugated polymers with interesting optoelectronic properties. These

polymers can be prepared through various methods, including direct arylation polymerization

and polycondensation reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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